Cas no 6504-32-1 (4,5-Dichlorofuran-2-carboxylic acid)

• Product Name: 4,5-Dichlorofuran-2-carboxylic acid
• CAS No: 6504-32-1
• MF: C₅H₂Cl₂O₃
• MW: 180.973579883575
• CID: 2114063
• PubChem ID: 23423218
• Update Time: 2024-03-01

4,5-Dichlorofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-2-Furancarboxylic acid
• BDBM50260721
• 4,5-dichlorofuran-2-carboxylic acid
• 4,5-dichloro-furan-2-carboxylic acid
• 4,5-Dichlorofuran-2-carboxylic acid

• Inchi： 1S/C5H2Cl2O3/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
• InChI Key： VTLYSVKHSBKBNC-UHFFFAOYSA-N
• SMILES： ClC1=C(OC(C(=O)O)=C1)Cl

Computed Properties

• Exact Mass: 179.9380993g/mol
• Monoisotopic Mass: 179.9380993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids